Cas no 88561-97-1 (1H-Indazole-3-acetic acid, 5-chloro-, 2-phenoxyethyl ester)

1H-Indazole-3-acetic acid, 5-chloro-, 2-phenoxyethyl ester structure
88561-97-1 structure
Product Name:1H-Indazole-3-acetic acid, 5-chloro-, 2-phenoxyethyl ester
CAS No:88561-97-1
MF:C17H15ClN2O3
MW:330.765603303909
CID:628624
PubChem ID:13252460
Update Time:2025-04-19

1H-Indazole-3-acetic acid, 5-chloro-, 2-phenoxyethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazole-3-acetic acid, 5-chloro-, 2-phenoxyethyl ester
    • 2-phenoxyethyl 2-(5-chloro-2H-indazol-3-yl)acetate
    • 2-Phenoxyethyl (5-chloro-2H-indazol-3-yl)acetate
    • DTXSID10532120
    • 88561-97-1
    • Inchi: 1S/C17H15ClN2O3/c18-12-6-7-15-14(10-12)16(20-19-15)11-17(21)23-9-8-22-13-4-2-1-3-5-13/h1-7,10H,8-9,11H2,(H,19,20)
    • InChI Key: RGJMUMMEPZCFCV-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2C(C=1)=C(CC(=O)OCCOC1C=CC=CC=1)NN=2

Computed Properties

  • Exact Mass: 330.0771200g/mol
  • Monoisotopic Mass: 330.0771200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 390
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 64.2Ų
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